Cas no 1517529-52-0 (4-(2-Hydroxypropan-2-yl)piperidine-4-carboxylic acid)

4-(2-Hydroxypropan-2-yl)piperidine-4-carboxylic acid is a versatile heterocyclic compound featuring both a hydroxyl and a carboxylic acid functional group on a piperidine scaffold. This structure imparts unique reactivity and solubility properties, making it valuable in pharmaceutical and organic synthesis applications. The presence of the tertiary hydroxyl group enhances stability, while the carboxylic acid moiety allows for further derivatization, such as amide or ester formation. The compound’s rigid piperidine core contributes to its potential as a building block for bioactive molecules, particularly in drug discovery. Its balanced hydrophilicity and lipophilicity further support its utility in medicinal chemistry and intermediate synthesis.

4-(2-Hydroxypropan-2-yl)piperidine-4-carboxylic acid structure

1517529-52-0 structure

Product Name:4-(2-Hydroxypropan-2-yl)piperidine-4-carboxylic acid

CAS No:1517529-52-0

MF:C₉H₁₇NO₃

MW:187.236182928085

CID:5706585

PubChem ID:83684426

Update Time:2025-05-27

4-(2-Hydroxypropan-2-yl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-(2-HYDROXYPROPAN-2-YL)PIPERIDINE-4-CARBOXYLIC ACID
- 1517529-52-0
- 4-(2-HYDROXYPROPAN-2-YL)PIPERIDINE-4-CARBOXYLICACID
- EN300-1630117
- CID 83684426
- 4-Piperidinecarboxylic acid, 4-(1-hydroxy-1-methylethyl)-
- 4-(2-Hydroxypropan-2-yl)piperidine-4-carboxylic acid
- Inchi： 1S/C9H17NO3/c1-8(2,13)9(7(11)12)3-5-10-6-4-9/h10,13H,3-6H2,1-2H3,(H,11,12)
- InChI Key： OFKVGXJXQVVYFB-UHFFFAOYSA-N
- SMILES： OC(C)(C)C1(C(=O)O)CCNCC1

Computed Properties

Exact Mass: 187.12084340g/mol
Monoisotopic Mass: 187.12084340g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.7
Topological Polar Surface Area: 69.6Å²

Experimental Properties

Density: 1.167±0.06 g/cm3(Predicted)
Boiling Point: 338.4±27.0 °C(Predicted)
pka: 3.75±0.20(Predicted)

4-(2-Hydroxypropan-2-yl)piperidine-4-carboxylic acid Pricemore >>

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